Cas no 496029-30-2 (2-(2-Bromo-4-ethylphenoxy)acetohydrazide)

2-(2-Bromo-4-ethylphenoxy)acetohydrazide is a brominated phenoxy acetohydrazide derivative with potential applications in organic synthesis and pharmaceutical research. Its structure, featuring a bromo-ethylphenyl group linked to an acetohydrazide moiety, makes it a versatile intermediate for constructing more complex molecules. The bromine substituent enhances reactivity in cross-coupling reactions, while the hydrazide functional group allows for further derivatization, such as condensation reactions to form heterocycles. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules due to its balanced reactivity and stability. High purity and well-defined structural characteristics ensure reliable performance in synthetic applications.
2-(2-Bromo-4-ethylphenoxy)acetohydrazide structure
496029-30-2 structure
Product Name:2-(2-Bromo-4-ethylphenoxy)acetohydrazide
CAS No:496029-30-2
MF:C10H13BrN2O2
MW:273.126421689987
CID:3046185
PubChem ID:965908
Update Time:2025-11-02

2-(2-Bromo-4-ethylphenoxy)acetohydrazide Chemical and Physical Properties

Names and Identifiers

    • 2-(2-Bromo-4-ethylphenoxy)acetohydrazide
    • Acetic acid, 2-(2-bromo-4-ethylphenoxy)-, hydrazide
    • STK028480
    • 496029-30-2
    • AKOS000319425
    • Oprea1_080715
    • Oprea1_377968
    • Inchi: 1S/C10H13BrN2O2/c1-2-7-3-4-9(8(11)5-7)15-6-10(14)13-12/h3-5H,2,6,12H2,1H3,(H,13,14)
    • InChI Key: HZLJVRJNXTZPIC-UHFFFAOYSA-N
    • SMILES: BrC1=C(C=CC(=C1)CC)OCC(NN)=O

Computed Properties

  • Exact Mass: 272.01604g/mol
  • Monoisotopic Mass: 272.01604g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 214
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 64.4Ų

2-(2-Bromo-4-ethylphenoxy)acetohydrazide Pricemore >>

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Additional information on 2-(2-Bromo-4-ethylphenoxy)acetohydrazide

Comprehensive Guide to 2-(2-Bromo-4-ethylphenoxy)acetohydrazide (CAS No. 496029-30-2): Properties, Applications, and Market Insights

2-(2-Bromo-4-ethylphenoxy)acetohydrazide (CAS No. 496029-30-2) is a specialized organic compound with a wide range of applications in pharmaceutical and agrochemical research. This compound, characterized by its unique bromo-ethylphenoxy and acetohydrazide functional groups, has garnered significant attention due to its potential in drug discovery and material science. In this detailed guide, we explore its chemical properties, synthesis methods, applications, and the latest market trends.

The molecular structure of 2-(2-Bromo-4-ethylphenoxy)acetohydrazide includes a bromine substituent and an ethylphenoxy moiety, which contribute to its reactivity and versatility. Researchers often utilize this compound as a key intermediate in the synthesis of more complex molecules, particularly in the development of antimicrobial agents and herbicides. Its CAS No. 496029-30-2 is frequently searched in academic and industrial databases, highlighting its relevance in modern chemistry.

One of the most discussed topics in recent years is the role of 2-(2-Bromo-4-ethylphenoxy)acetohydrazide in green chemistry initiatives. With increasing environmental concerns, scientists are exploring sustainable synthesis routes for this compound to minimize waste and energy consumption. Additionally, its potential applications in biodegradable materials and eco-friendly agrochemicals align with global sustainability goals, making it a hot topic in research circles.

From a commercial perspective, the demand for 2-(2-Bromo-4-ethylphenoxy)acetohydrazide is steadily growing, driven by advancements in pharmaceutical intermediates and crop protection technologies. Market analysts predict a compound annual growth rate (CAGR) of 5-7% over the next decade, fueled by its utility in innovative drug formulations and agricultural solutions. Companies specializing in fine chemicals are investing heavily in scaling up its production to meet this rising demand.

For researchers and industry professionals, understanding the safety protocols and handling guidelines for 2-(2-Bromo-4-ethylphenoxy)acetohydrazide is crucial. While not classified as a hazardous material, proper storage conditions—such as avoiding prolonged exposure to light and moisture—are recommended to maintain its stability. Regulatory compliance, including adherence to REACH and FDA guidelines, ensures its safe use in various applications.

In conclusion, 2-(2-Bromo-4-ethylphenoxy)acetohydrazide (CAS No. 496029-30-2) stands out as a valuable compound with diverse applications and promising market potential. Its role in drug discovery, sustainable agriculture, and material science continues to inspire innovation, making it a subject of ongoing research and commercial interest. Stay updated with the latest developments to leverage its full potential in your projects.

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